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Compound of Interest

Compound Name: 6-Bromo-2-chloro-3-fluoropyridine

Cat. No.: B3027017

An In-depth Technical Guide to 6-Bromo-2-chloro-3-fluoropyridine

Authored by: A Senior Application Scientist
Abstract

This technical guide provides a comprehensive overview of 6-Bromo-2-chloro-3-
fluoropyridine, a pivotal heterocyclic building block in modern synthetic chemistry. The
document elucidates its fundamental chemical and physical properties, with a core focus on its
molecular weight and structure. It further explores its synthetic utility, key applications in
pharmaceutical and agrochemical industries, and essential safety and handling protocols. This
guide is intended for researchers, chemists, and professionals in drug development and
materials science who utilize halogenated pyridines in their synthetic endeavors.

Core Compound Identification and Properties

6-Bromo-2-chloro-3-fluoropyridine is a polysubstituted pyridine ring, a class of compounds of
significant interest due to their prevalence in bioactive molecules. The unique arrangement of
bromo, chloro, and fluoro substituents on the pyridine core imparts distinct reactivity and
physicochemical properties, making it a versatile intermediate for further chemical elaboration.

Key Chemical Data

The fundamental properties of 6-Bromo-2-chloro-3-fluoropyridine are summarized in the
table below. The precise molecular weight is a critical parameter for stoichiometric calculations
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in synthesis and for mass spectrometry analysis.

Identifier Value Source(s)
Molecular Weight 210.43 g/mol [11121[3114]
Molecular Formula CsH2BrCIFN [LI2113]14]15]116]

CAS Number

1211591-93-3

[21(3][41[5]

IUPAC Name

6-bromo-2-chloro-3-

fluoropyridine

[3]

Canonical SMILES

C1=CC(=NC(=C1F)Cl)Br

[3]

InChl

InChl=1S/C5H2BrCIFN/c6-4-2-
1-3(8)5(7)9-4/h1-2H

[2](3]

Purity

Typically =295%

[415]1(6]

Physical Form

Solid

[2]

Molecular Structure

The spatial arrangement of the halogen atoms on the pyridine ring dictates the molecule's

reactivity. The structure, represented below, features a fluorine atom at position 3, a chlorine

atom at position 2, and a bromine atom at position 6.
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Starting Material

Key Transformation Steps Final Product

_ intiodiicelBromine Diazotization (e.g., with NaNO2)

6-Bromo-2-chloro-3-fluoropyridine

Molecular Weight: 210.43

Pharmaceutical Synthesis Specialty Chemicals \

kPrecursur for dyes, flavors, and fragrancesJ

Agrochemical Development

Building block for novel therapeutic agents. The fluorine atom can enhance biological activity. Intermediate for next-generation pesticides and herbicides.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2.1211591-93-3 | 6-BroMo-2-chloro-3-fluoropyridine [fluoromart.com]
3. alfa-chemistry.com [alfa-chemistry.com]

¢ 4. chemuniverse.com [chemuniverse.com]

5. chemscene.com [chemscene.com]

6. chemscene.com [chemscene.com]

» To cite this document: BenchChem. [6-Bromo-2-chloro-3-fluoropyridine molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3027017#6-bromo-2-chloro-3-fluoropyridine-
molecular-weight]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b3027017?utm_src=pdf-body-img
https://www.benchchem.com/product/b3027017?utm_src=pdf-custom-synthesis
https://www.nbinno.com/dye-intermediates/6-bromo-2-chloro-3-fluoropyridine-key-intermediate-for-pharmaceuticals-agrochemicals-and-specialty-chemicals-ny
https://www.fluoromart.com/products/1211591-93-3
https://www.alfa-chemistry.com/6-bromo-2-chloro-3-fluoropyridine-cas-1211591-93-3-item-321583.htm
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=110245
https://www.chemscene.com/product/1211591-93-3.html
https://www.chemscene.com/1211591-93-3.html
https://www.benchchem.com/product/b3027017#6-bromo-2-chloro-3-fluoropyridine-molecular-weight
https://www.benchchem.com/product/b3027017#6-bromo-2-chloro-3-fluoropyridine-molecular-weight
https://www.benchchem.com/product/b3027017#6-bromo-2-chloro-3-fluoropyridine-molecular-weight
https://www.benchchem.com/product/b3027017#6-bromo-2-chloro-3-fluoropyridine-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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